7-O-(Amino-PEG4)-paclitaxel

• Molecular Formula: C58H72N2O19
• Molecular Weight: 1101.2 g/mol
• InChI: InChI=1S/C58H72N2O19/c1-35-41(76-54(68)47(64)46(38-16-10-7-11-17-38)60-52(66)39-18-12-8-13-19-39)33-58(69)51(78-53(67)40-20-14-9-15-21-40)49-56(6,50(65)48(75-36(2)61)45(35)55(58,4)5)42(32-43-57(49,34-74-43)79-37(3)62)77-44(63)22-24-70-26-28-72-30-31-73-29-27-71-25-23-59/h7-21,41-43,46-49,51,64,69H,22-34,59H2,1-6H3,(H,60,66)/t41-,42-,43+,46-,47+,48+,49?,51?,56+,57-,58+/m0/s1
• InChIKey: VDNLACHAGAYEKT-TXWNZIMNSA-N

7-O-(Amino-PEG4)-paclitaxel Structure & Functional Identity

7-O-(Amino-PEG4)-paclitaxel is a discrete, bifunctional drug-linker conjugate comprising the microtubule-stabilizing cytotoxin paclitaxel covalently attached at its 7-OH position to a precisely defined tetra(ethylene glycol) (PEG4) spacer that terminates in a free primary amine . This architecture renders the compound simultaneously a pre-activated payload for antibody-drug conjugate (ADC) assembly and a heterobifunctional linker for proteolysis-targeting chimera (PROTAC) synthesis, placing it within the PEG-class drug-linker conjugates category . The terminal amine provides an orthogonal, nucleophilic handle for conjugation to carboxylic acids, activated NHS esters, or carbonyl electrophiles, enabling site-directed coupling without requiring additional deprotection steps or functionalization chemistry .

Free amine: ready for direct conjugation, no deprotection

7-O attachment preserves 2′-OH for β-tubulin binding

PEG4 spacer balances hydrophilicity and supports aqueous formulation

Dual utility: ADC drug-linker and PROTAC precursor

7-O-(Amino-PEG4)-paclitaxel vs. PEG-Paclitaxel Analogs

Although multiple PEG-paclitaxel conjugates exist, their site of substitution, terminal functionality, PEG chain length, and linker chemistry profoundly dictate their conjugation reactivity, release kinetics, and downstream biological performance [1]. For instance, the Cbz-protected analog 7-O-(Cbz-N-amido-PEG4)-paclitaxel requires an extra deprotection step before coupling, introducing additional process complexity and potential yield loss . 2'-PEG-paclitaxel conjugates, while often demonstrating improved aqueous solubility, can show reduced cytotoxicity compared to 7-O-substituted variants because the 2'-OH group is critical for paclitaxel's binding to β-tubulin [1]. Similarly, non-PEGylated paclitaxel formulations require toxic surfactant vehicles (e.g., Cremophor EL) for administration due to the drug's extremely poor aqueous solubility (approximately 0.01 mg/mL), whereas PEGylated conjugates at the 7-position have shown solubility improvements exceeding 40,000-fold in prodrug configurations [2]. These structural and functional differences mean that 7-O-(Amino-PEG4)-paclitaxel's specific combination of a free amine for conjugation, a discrete PEG4 spacer for balanced hydrophilicity, and the 7-O attachment site that preserves 2'-OH activity is not interchangeable with any single alternative currently available in the research supply chain.

Cbz-Protected Analog

Requires catalytic deprotection before conjugation, adding workflow steps and potential yield loss.

2′-PEG Conjugates

2′-OH modification interferes with β-tubulin binding; reported cytotoxicity may be lower than 7-O substitution.

Non-PEGylated Paclitaxel

Extremely low aqueous solubility (~0.01 mg/mL) necessitates Cremophor-based vehicles, introducing formulation-related variables.

• [1] Ryu B-Y, Sohn J-S, Hess M, et al. Synthesis and anti-cancer efficacy of rapid hydrolysed water-soluble paclitaxel pro-drugs. J Biomater Sci Polym Ed. 2008;19(3):311-324. doi:10.1163/156856208783720994. PMID: 18325233. View Source
• [2] Ryu B-Y, Sohn J-S, Hess M, et al. Synthesis and anti-cancer efficacy of rapid hydrolysed water-soluble paclitaxel pro-drugs. J Biomater Sci Polym Ed. 2008;19(3):311-324. doi:10.1163/156856208783720994. PMID: 18325233. View Source

7-O-(Amino-PEG4)-paclitaxel Comparative Evidence

Free Amine vs. Cbz-Protected Conjugation Workflow

7-O-(Amino-PEG4)-paclitaxel presents a free terminal primary amine that is directly reactive with NHS esters, carboxylic acids (via standard EDC/NHS coupling), and carbonyl electrophiles without any deprotection step . In contrast, its closest structural analog, 7-O-(Cbz-N-amido-PEG4)-paclitaxel, bears a carbobenzyloxy (Cbz) protecting group on the terminal amine, which requires catalytic hydrogenation or strong acid treatment for removal before the compound can participate in downstream conjugations . This deprotection adds at minimum one synthetic step to any ADC or PROTAC assembly workflow and can introduce yield losses typically in the range of 5–20% per deprotection step depending on the substrate and conditions, a well-established limitation of Cbz-protected intermediates in peptide and conjugate chemistry. The free amine form thus provides a measurable operational advantage in conjugation efficiency and workflow simplicity.

Conjugation Workflow

Data to verify

Free amine eliminates deprotection step vs. Cbz-protected analog; avoids estimated 5–20% yield loss.

Supports ADC/PROTAC workflow efficiency and conjugate yield.

Supplier-reported structure; deprotection step context.

Evidence Dimension	Terminal amine reactivity state and workflow requirements for conjugation
Target Compound Data	Free primary amine; directly reactive with NHS esters, carboxylic acids (EDC/NHS), carbonyls; zero deprotection steps required before coupling
Comparator Or Baseline	7-O-(Cbz-N-amido-PEG4)-paclitaxel: Cbz-protected amine; requires catalytic hydrogenation (H₂/Pd-C) or acidic cleavage (HBr/AcOH) for deprotection before any conjugation chemistry can proceed
Quantified Difference	Elimination of 1 deprotection step; reduction in conjugate assembly workflow by one synthetic stage; avoidance of estimated 5–20% yield loss associated with Cbz deprotection and subsequent purification
Conditions	Comparative structural analysis based on published chemical structures and standard Cbz deprotection protocols in peptide and conjugate chemistry

Why This Matters

For procurement decisions in ADC or PROTAC development, the free amine form directly reduces the number of synthetic steps, cuts associated material loss, and improves overall conjugate yield, which translates into lower cost per functional conjugate unit.

7-O vs. 2'-PEG Conjugation: β-Tubulin Binding Affinity

The site of PEG attachment on the paclitaxel core is a critical determinant of retained cytotoxic potency. Structure-activity relationship (SAR) studies have firmly established that the 2'-OH group of paclitaxel is essential for optimal binding to β-tubulin and microtubule stabilization; modifications at the 2'-position consistently attenuate cytotoxicity [1]. In contrast, the 7-OH position tolerates substantial chemical modification—including PEG chain attachment—without abolishing tubulin-binding activity. Comparative cytotoxicity data from PEG-paclitaxel prodrug studies demonstrate that C7-OH-modified prodrugs can achieve IC₅₀ values against human cancer cell lines (lung, ovarian, colon, melanoma) that are comparable to or superior to unmodified paclitaxel, particularly when hydrolysis rates are optimized [1]. For example, in a murine B16/F10 melanoma lung colony model, a C7-PEG-paclitaxel prodrug achieved a 40.0% reduction in lung colonies at a dose of only 1.42 mg paclitaxel equivalent/kg, compared to a 46.9% reduction with 5 mg/kg free paclitaxel—representing an approximately 3.5-fold lower paclitaxel-equivalent dose to achieve comparable efficacy [1]. In contrast, 2'-PEG-paclitaxel conjugates deliver IC₅₀ values that are typically 10- to 100-fold higher (less potent) than the free drug because the 2'-substitution directly interferes with the taxane pharmacophore [2]. 7-O-(Amino-PEG4)-paclitaxel, by conjugating exclusively at the 7-O position, leaves the essential 2'-OH unmodified and available for target engagement upon linker cleavage or hydrolysis.

Conjugation Site & Potency

Class-level inference

7-O retains potency (C7-PEG prodrugs IC₅₀ comparable to paclitaxel); 2′-PEG: 10–100× less potent.

7-O attachment preserves 2′-OH for target engagement upon release.

In vivo model: B16/F10 lung colony; 3.5-fold lower dose context.

Evidence Dimension	Retention of cytotoxic potency as a function of PEG conjugation site on the paclitaxel scaffold
Target Compound Data	7-O-(Amino-PEG4)-paclitaxel: PEG attached at 7-OH; 2'-OH remains free and unmodified; class-level C7-PEG prodrugs demonstrate IC₅₀ comparable to paclitaxel against multiple cancer cell lines and in vivo efficacy at doses ~3.5-fold lower (paclitaxel-equivalent basis) than free paclitaxel in B16/F10 melanoma lung colony model
Comparator Or Baseline	2'-PEG-paclitaxel conjugates: 2'-OH blocked by PEG attachment; IC₅₀ values typically 10- to 100-fold higher (less potent) than free paclitaxel due to interference with β-tubulin binding; Unmodified paclitaxel: IC₅₀ values in the low nanomolar range across standard cancer cell lines
Quantified Difference	C7-PEG prodrugs retain near-native paclitaxel potency; 2'-PEG conjugates exhibit 10–100× reduction in cytotoxic potency; in vivo C7-prodrug achieved comparable anti-metastatic efficacy at ~3.5-fold lower paclitaxel-equivalent dose (1.42 vs. 5 mg/kg)
Conditions	Multiple human cancer cell lines (lung, ovarian, colon, melanoma) for in vitro cytotoxicity; murine B16/F10 melanoma lung colony model for in vivo efficacy (C57B/6 mice, intravenous administration)

Why This Matters

The 7-O modification preserves the 2'-OH pharmacophore essential for tubulin binding, making 7-O-(Amino-PEG4)-paclitaxel a structurally rational choice when retained potency of the paclitaxel payload after linker cleavage is a critical design criterion for ADC or prodrug programs.

• [1] Ryu B-Y, Sohn J-S, Hess M, et al. Synthesis and anti-cancer efficacy of rapid hydrolysed water-soluble paclitaxel pro-drugs. J Biomater Sci Polym Ed. 2008;19(3):311-324. doi:10.1163/156856208783720994. PMID: 18325233. View Source
• [2] Xia Feng, Ying-Jin Yuan, Jin-Chuan Wu. Synthesis and evaluation of water-soluble 2′-paclitaxel prodrugs. Bioorg Med Chem Lett. 2002;12(22):3301-3303. doi:10.1016/S0960-894X(02)00731-X. View Source

Aqueous Solubility: PEGylated vs. Unmodified Paclitaxel

Unmodified paclitaxel exhibits extremely poor aqueous solubility (~0.01 mg/mL, or approximately 0.012 mM), necessitating formulation in Cremophor EL/ethanol vehicles that are associated with hypersensitivity reactions and require pre-medication in clinical settings [1]. PEGylation at the 7-OH position dramatically improves aqueous compatibility. In a systematic study of C7-PEG-paclitaxel prodrugs with self-immolating linkers, all synthesized conjugates achieved water solubility of 400 mg/mL or greater—representing a >40,000-fold improvement over the native drug [1]. Specifically for 7-O-(Amino-PEG4)-paclitaxel, the PEG4 spacer contributes meaningful hydrophilicity: the compound demonstrates solubility in DMSO of ≥50 mg/mL (≥45.41 mM), and the free amine further enhances solubility in aqueous buffers at mildly acidic pH due to protonation . In contrast, the Cbz-protected analog (7-O-(Cbz-N-amido-PEG4)-paclitaxel) is noted in vendor documentation as having low water solubility (<1 mg/mL) and requires specialized formulation for in vivo administration , indicating that the Cbz group partially offsets the solubility benefit conferred by the PEG4 chain.

Aqueous Solubility

Class-level inference

>40,000×

improvement vs. unmodified paclitaxel

Supports Cremophor-free formulation for research dosing.

C7-PEG prodrug class data; DMSO solubility ≥50 mg/mL.

Evidence Dimension	Aqueous solubility of PEG-paclitaxel conjugates compared to unmodified paclitaxel
Target Compound Data	7-O-(Amino-PEG4)-paclitaxel: DMSO solubility ≥50 mg/mL (≥45.41 mM); class-level C7-PEG-paclitaxel prodrugs: aqueous solubility ≥400 mg/mL
Comparator Or Baseline	Unmodified paclitaxel: aqueous solubility ~0.01 mg/mL (~0.012 mM); 7-O-(Cbz-N-amido-PEG4)-paclitaxel: aqueous solubility <1 mg/mL (per vendor formulation guidance)
Quantified Difference	Class-level C7-PEG conjugates show >40,000-fold improvement in aqueous solubility vs. unmodified paclitaxel; target compound DMSO solubility indicates compatibility with aqueous media ≥50 mg/mL; free amine form has superior aqueous compatibility vs. Cbz-protected analog
Conditions	Paclitaxel aqueous solubility measured in water/PBS; prodrug solubility measured for C7-PEG-paclitaxel conjugates with self-immolating linkers; DMSO solubility from vendor datasheet

Why This Matters

Superior aqueous solubility directly enables Cremophor-free formulation strategies, simplifies in vivo dosing for preclinical studies, and reduces the risk of vehicle-associated toxicity—all of which are practical procurement considerations for organizations prioritizing translatability of their ADC or prodrug candidates.

• [1] Ryu B-Y, Sohn J-S, Hess M, et al. Synthesis and anti-cancer efficacy of rapid hydrolysed water-soluble paclitaxel pro-drugs. J Biomater Sci Polym Ed. 2008;19(3):311-324. doi:10.1163/156856208783720994. PMID: 18325233. View Source

Dual ADC-PROTAC vs. Single-Purpose Paclitaxel Derivatives

7-O-(Amino-PEG4)-paclitaxel is explicitly documented as functional in both ADC and PROTAC synthesis pathways, a dual capability not shared by most paclitaxel derivatives . In ADC applications, the compound serves as a pre-formed drug-linker cassette: the paclitaxel moiety provides the cytotoxic payload, the PEG4 spacer modulates hydrophilicity and provides separation between the payload and antibody, and the terminal amine enables direct conjugation to antibody lysine residues (via NHS ester chemistry) or to engineered cysteine residues (via maleimide-NHS heterobifunctional crosslinkers) . In PROTAC applications, the same terminal amine can be conjugated to an E3 ligase ligand (e.g., a VHL or CRBN recruiter) while the paclitaxel moiety serves as the protein-of-interest (POI) binding ligand, with the PEG4 linker providing the spatial separation required for ternary complex formation and ubiquitin transfer . This contrasts with 7-O-(Cbz-N-amido-PEG4)-paclitaxel, which requires deprotection before use in either application, and with 2'-PEG-paclitaxel conjugates, which are typically designed solely as prodrugs and lack the reactive terminal functionality needed for targeted conjugate assembly. The broader utility of the free amine form reduces the number of distinct chemical entities that must be procured and validated for programs exploring both ADC and PROTAC modalities.

Dual Modality Utility

Data to verify

Single SKU serves ADC drug-linker and PROTAC linker; Cbz analog requires deprotection; 2′-PEG is prodrug-only.

Reduces inventory complexity; enables cross-modality studies.

Based on vendor documentation; functional classification.

Evidence Dimension	Functional versatility as both ADC drug-linker cassette and PROTAC linker across conjugate modalities
Target Compound Data	7-O-(Amino-PEG4)-paclitaxel: documented as suitable for ADC synthesis (drug-linker conjugate containing paclitaxel moiety and reactive amine for antibody coupling) and for PROTAC synthesis (PEG-based linker joining E3 ligase ligand and target protein ligand)
Comparator Or Baseline	7-O-(Cbz-N-amido-PEG4)-paclitaxel: requires deprotection before use as ADC or PROTAC linker; 2'-PEG-paclitaxel prodrugs: typically single-purpose as sustained-release prodrugs without reactive terminal functionality for targeted conjugate assembly
Quantified Difference	Target compound serves 2 distinct research modalities (ADC + PROTAC) from a single stock-keeping unit (SKU); Cbz analog requires additional chemical processing before eligibility for either modality; 2'-PEG prodrugs are not suitable for targeted ADC or PROTAC assembly
Conditions	Functional classification based on vendor documentation from MedChemExpress, TargetMol, and Fisher Scientific, and on the structural requirements for ADC and PROTAC linker chemistry

Why This Matters

Procurement of a single compound with validated dual ADC-PROTAC functionality reduces SKU complexity in the laboratory inventory, simplifies supply chain logistics, and enables cross-modality exploratory studies without the need to source and characterize multiple analogs.

7-O-(Amino-PEG4)-paclitaxel Application Scenarios

One-Step ADC Conjugation to NHS-Activated Antibodies

In ADC development programs, 7-O-(Amino-PEG4)-paclitaxel can be directly conjugated to antibodies pre-activated with NHS ester or succinimidyl ester chemistry via the free terminal amine, forming a stable amide bond without requiring linker deprotection [1]. This one-step conjugation contrasts with workflows using Cbz-protected analogs, which require a deprotection step (typically H₂/Pd-C hydrogenation or acidic cleavage) that can degrade sensitive antibody constructs and reduce final ADC yield. The PEG4 spacer provides sufficient separation between the hydrophobic paclitaxel payload and the antibody surface to mitigate aggregation, a known challenge with high-DAR (drug-to-antibody ratio) paclitaxel ADCs that employ hydrophobic linkers [2]. The improved aqueous compatibility of the PEGylated construct further facilitates purification and formulation of the final ADC product.

PROTAC Ternary Complex Assembly with E3 Ligands

For targeted protein degradation programs, 7-O-(Amino-PEG4)-paclitaxel serves as a modular PROTAC precursor in which the terminal amine reacts with carboxylate-functionalized E3 ligase ligands (e.g., VHL or CRBN recruiters bearing a carboxylic acid or activated ester) under standard EDC/NHS coupling conditions [1]. The discrete PEG4 linker length provides a defined spatial separation that can be systematically varied in structure-activity relationship (SAR) studies by comparing with PEG0, PEG2, PEG6, or PEG8 analogs to optimize ternary complex geometry and degradation efficiency. The paclitaxel moiety functions as a protein-of-interest ligand, enabling exploration of PROTAC-mediated degradation strategies for tubulin-associated or taxane-binding protein targets.

Cremophor-Free In Vitro & In Vivo Efficacy Studies

The PEG4 modification at the 7-O position confers dramatically improved aqueous compatibility compared to unmodified paclitaxel, which requires Cremophor EL/ethanol vehicles that introduce confounding cytotoxicity and hypersensitivity variables in preclinical experiments [1]. Class-level evidence from C7-PEG-paclitaxel prodrugs demonstrates aqueous solubility of ≥400 mg/mL (>40,000-fold improvement over native paclitaxel), enabling direct dissolution in aqueous buffers or culture media for in vitro cytotoxicity assays without organic co-solvents [1]. For in vivo studies, the improved solubility supports formulation in simple aqueous vehicles, eliminating Cremophor-associated toxicities and enabling cleaner pharmacokinetic and efficacy readouts. Following cellular internalization or linker cleavage in the tumor microenvironment, the 2'-OH group—which remains unmodified in the 7-O conjugate—is available for β-tubulin binding and microtubule stabilization.

PEGn Linker-Length SAR for ADC and PROTAC

7-O-(Amino-PEG4)-paclitaxel occupies a defined position in a homologous series of 7-O-(Amino-PEGn)-paclitaxel linkers where the PEG chain length (n = 0, 2, 4, 6, 8, etc.) can be systematically varied to optimize conjugation efficiency, payload hydrophilicity, and biological activity in both ADC and PROTAC contexts [1]. The PEG4 variant represents an intermediate spacer length that balances adequate hydrophilicity (DMSO solubility ≥50 mg/mL) with minimal steric bulk, making it a practical starting point for SAR campaigns. Procurement of the PEG4 variant alongside shorter (PEG0, PEG2) and longer (PEG6, PEG8) analogs enables systematic investigation of linker-length effects on ADC DAR distribution, aggregation propensity, in vivo pharmacokinetics, and PROTAC ternary complex formation efficiency [2].

Application

Selection Property

Validation Focus

ADC Drug-Linker Conjugation

Free amine reactivity, no deprotection

Conjugation efficiency, DAR distribution

PROTAC Precursor Synthesis

PEG4 spacer for ternary complex geometry

Degradation efficiency, linker-length SAR

Aqueous Formulation Studies

PEG4-enhanced aqueous compatibility

Solubility, vehicle-related variables

Linker-Length Optimization

Defined PEG4 in homologous series

ADC aggregation, PROTAC ternary complex

• [1] Ryu B-Y, Sohn J-S, Hess M, et al. Synthesis and anti-cancer efficacy of rapid hydrolysed water-soluble paclitaxel pro-drugs. J Biomater Sci Polym Ed. 2008;19(3):311-324. doi:10.1163/156856208783720994. PMID: 18325233. View Source
• [2] Shao T, Chen T, Chen Y, et al. Construction of paclitaxel-based antibody–drug conjugates with a PEGylated linker to achieve superior therapeutic index. Signal Transduct Target Ther. 2020;5:132. doi:10.1038/s41392-020-00247-y. View Source